Cas no 5189-69-5 (Buxpsiine)

• Product Name: Buxpsiine
• CAS No: 5189-69-5
• MF: C₂₆H₃₉NO
• MW: 381.593967676163
• CID: 936058
• Update Time: 2024-02-29

Buxpsiine Chemical and Physical Properties

Names and Identifiers

• B(9a)-Homo-19-norpregna-9(11),9a,16-trien-20-one, 3-(dimethylamino)-4, 4,14-trimethyl-, (3beta,5alpha)-
• Buxpsiine

• Inchi： 1S/C26H39NO/c1-17(28)20-13-15-26(5)22-10-9-21-18(16-19(22)12-14-25(20,26)4)8-11-23(27(6)7)24(21,2)3/h12-13,16,21-23H,8-11,14-15H2,1-7H3/t21-,22-,23+,25-,26+/m1/s1
• InChI Key： VQYUKPJSULPCRL-YIVIGHCGSA-N
• SMILES： O=C(C)C1=CC[C@@]2(C)[C@H]3C(C=C4CC[C@@H](C(C)(C)[C@@H]4CC3)N(C)C)=CC[C@@]21C

Computed Properties

• Exact Mass: 381.303
• Monoisotopic Mass: 381.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Buxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Buxus alkaloids